Cas no 915919-86-7 ((1-Cyclopentyl-1H-imidazol-5-yl)methanol)

(1-Cyclopentyl-1H-imidazol-5-yl)methanol is a versatile heterocyclic compound featuring a cyclopentyl-substituted imidazole core with a hydroxymethyl functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopentyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules, while the hydroxymethyl group offers a handle for further derivatization, such as esterification or etherification. Its imidazole ring provides coordination sites for metal complexes, useful in catalysis or material science applications. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its integration into multistep synthetic routes. Careful handling is advised due to potential sensitivity to strong acids, bases, or oxidizing agents.
(1-Cyclopentyl-1H-imidazol-5-yl)methanol structure
915919-86-7 structure
Product Name:(1-Cyclopentyl-1H-imidazol-5-yl)methanol
CAS No:915919-86-7
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD08060037
CID:1086997
PubChem ID:26722584
Update Time:2025-10-31

(1-Cyclopentyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Cyclopentyl-1H-imidazol-5-yl)methanol
    • (3-cyclopentylimidazol-4-yl)methanol
    • CHEMBRDG-BB 4016578
    • BS-38578
    • 915919-86-7
    • AKOS006282998
    • DTXSID00650281
    • MFCD08060037
    • CS-0357084
    • (1-Cyclopentyl-1H-imidazol-5-yl)methanol, AldrichCPR
    • DB-361817
    • MDL: MFCD08060037
    • Inchi: 1S/C9H14N2O/c12-6-9-5-10-7-11(9)8-3-1-2-4-8/h5,7-8,12H,1-4,6H2
    • InChI Key: XCKCWPPYXOHBLG-UHFFFAOYSA-N
    • SMILES: OCC1=CN=CN1C1CCCC1

Computed Properties

  • Exact Mass: 166.11100
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 386.6°C at 760 mmHg
  • Flash Point: 187.6°C
  • Refractive Index: 1.62
  • PSA: 38.05000
  • LogP: 1.49050

(1-Cyclopentyl-1H-imidazol-5-yl)methanol Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

(1-Cyclopentyl-1H-imidazol-5-yl)methanol Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Cyclopentyl-1H-imidazol-5-yl)methanol Pricemore >>

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